N-cyclopropyl-2-[3-(2-furoyl)-1H-indol-1-yl]acetamide

• IUPAC Name: N-cyclopropyl-2-[3-(furan-2-carbonyl)indol-1-yl]acetamide
• InChI: InChI=1S/C18H16N2O3/c21-17(19-12-7-8-12)11-20-10-14(13-4-1-2-5-15(13)20)18(22)16-6-3-9-23-16/h1-6,9-10,12H,7-8,11H2,(H,19,21)
• InChI Key: FRANCINTDFUCAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2C=C(C3=CC=CC=C32)C(=O)C4=CC=CO4
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-cyclopropyl-2-[3-(2-furoyl)-1H-indol-1-yl]acetamide, commonly known as CFM-2, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CFM-2 belongs to the class of indole-based compounds and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of CFM-2 is not fully understood. However, it has been shown to act as an antagonist of the glycine site of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is an important receptor in the brain that is involved in learning and memory. By blocking the glycine site of the NMDA receptor, CFM-2 reduces the activity of the receptor, leading to a decrease in the release of glutamate, an excitatory neurotransmitter. This results in a reduction in neuronal excitability and inflammation, leading to the observed therapeutic effects of CFM-2.
Biochemical and Physiological Effects
CFM-2 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. CFM-2 has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes. In addition, CFM-2 has been shown to have a positive effect on memory and learning by increasing the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be produced on a large scale. CFM-2 has also been extensively studied, and its biological activities are well-characterized. However, there are some limitations to using CFM-2 in lab experiments. CFM-2 has not been tested extensively in vivo, and its pharmacokinetic properties are not well-understood. In addition, CFM-2 has not been tested in clinical trials, and its safety and efficacy in humans are not known.

Future Directions

There are several future directions for research on CFM-2. One direction is to investigate the potential use of CFM-2 in the treatment of cognitive disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the potential use of CFM-2 in the treatment of cancer. CFM-2 has been shown to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its potential as an anticancer agent. Finally, future research should focus on improving the pharmacokinetic properties of CFM-2, such as its bioavailability and half-life, to increase its potential as a therapeutic agent.
Conclusion
In conclusion, CFM-2 is a synthetic compound that has been extensively studied for its potential therapeutic applications. CFM-2 has been shown to possess anti-inflammatory, analgesic, and neuroprotective properties, and has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. CFM-2 acts as an antagonist of the glycine site of the NMDA receptor, leading to a reduction in neuronal excitability and inflammation. CFM-2 has several advantages for lab experiments, but its pharmacokinetic properties are not well-understood. Future research should focus on improving the pharmacokinetic properties of CFM-2 and investigating its potential use in the treatment of cognitive disorders and cancer.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and neuroprotective properties. CFM-2 has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In addition, CFM-2 has been shown to have a positive effect on memory and learning, making it a promising compound for the treatment of cognitive disorders.